Cas no 731811-62-4 (trans-2-(2-pyridyl)cyclopropanecarboxylic acid)
trans-2-(2-pyridyl)cyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- trans-2-(2-pyridyl)cyclopropanecarboxylic acid
- trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid
- G86577
- trans-2-pyridin-2-yl-cyclopropylcarboxylic acid
- (1R,2R)-2-(Pyridin-2-yl)cyclopropanecarboxylic acid
- (1R,2R)-2-pyridin-2-ylcyclopropane-1-carboxylic acid
- (+/-)-(trans)-2-Pyridin-2-yl-cyclopropanecarboxylic acid
- rac-(1R,2R)-2-(pyridin-2-yl)cyclopropane-1-carboxylic acid
- (+/-)-trans-2-(pyridin-2-yl)cyclopropanecarboxylic
- 731811-62-4
- MFCD30471206
- SCHEMBL2518996
- ZFZMEVZZAIRAHE-RNFRBKRXSA-N
- trans-2-(Pyridin-2-yl)cyclopropanecarboxylicacid
- (1S,2S)-2-pyridin-2-ylcyclopropane-1-carboxylic acid
- EN300-1697855
- trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid
-
- MDL: MFCD30471206
- Inchi: InChI=1S/C9H9NO2/c11-9(12)7-5-6(7)8-3-1-2-4-10-8/h1-4,6-7H,5H2,(H,11,12)
- InChI Key: ZFZMEVZZAIRAHE-UHFFFAOYSA-N
- SMILES: [C@@H](C(O)=O)1C[C@@H]1C1=NC=CC=C1
Computed Properties
- Exact Mass: 163.063328530g/mol
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 352.0±35.0 °C at 760 mmHg
- Flash Point: 166.7±25.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
trans-2-(2-pyridyl)cyclopropanecarboxylic acid Security Information
- Prompt:dangerous
- Signal Word:Warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
H303
H313
H333 - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
trans-2-(2-pyridyl)cyclopropanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T226415-250mg |
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid |
731811-62-4 | 250mg |
$ 775.00 | 2022-06-03 | ||
| TRC | T226415-500mg |
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid |
731811-62-4 | 500mg |
$ 1290.00 | 2022-06-03 | ||
| TRC | T226415-1000mg |
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid |
731811-62-4 | 1g |
$ 2060.00 | 2022-06-03 | ||
| abcr | AB542573-250 mg |
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid; . |
731811-62-4 | 250MG |
€207.00 | 2023-04-14 | ||
| abcr | AB542573-1 g |
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid; . |
731811-62-4 | 1g |
€451.40 | 2023-04-14 | ||
| eNovation Chemicals LLC | Y1125728-100mg |
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid |
731811-62-4 | 95% | 100mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125728-250mg |
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid |
731811-62-4 | 95% | 250mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125728-500mg |
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid |
731811-62-4 | 95% | 500mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125728-1g |
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid |
731811-62-4 | 95% | 1g |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125728-5g |
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid |
731811-62-4 | 95% | 5g |
$2675 | 2024-07-28 |
trans-2-(2-pyridyl)cyclopropanecarboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on trans-2-(2-pyridyl)cyclopropanecarboxylic acid
Introduction to trans-2-(2-pyridyl)cyclopropanecarboxylic Acid (CAS No. 731811-62-4)
trans-2-(2-pyridyl)cyclopropanecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 731811-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its cyclopropane ring fused with a pyridine moiety. The unique structural features of trans-2-(2-pyridyl)cyclopropanecarboxylic acid make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The cyclopropane ring is a key structural element in this compound, known for its high reactivity and ability to introduce conformational constraints into molecular frameworks. This feature has been exploited in drug design to enhance binding affinity and selectivity. The pyridine group, on the other hand, contributes to the compound's solubility and bioavailability, making it more suitable for biological studies and potential clinical applications.
In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. trans-2-(2-pyridyl)cyclopropanecarboxylic acid has emerged as a compound of interest due to its potential role in modulating various biological pathways. Studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.
One of the most compelling aspects of trans-2-(2-pyridyl)cyclopropanecarboxylic acid is its versatility in chemical modifications. Researchers have explored various derivatives of this compound, aiming to optimize its pharmacological properties. For instance, functionalization of the carboxylic acid group has led to the development of novel esters and amides that exhibit enhanced stability and bioavailability. These modifications have opened up new avenues for drug discovery and development.
The synthesis of trans-2-(2-pyridyl)cyclopropanecarboxylic acid involves multi-step organic reactions, including cyclization and functional group interconversions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for rigorous biological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.
The pharmacological profile of trans-2-(2-pyridyl)cyclopropanecarboxylic acid has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with mechanisms that involve suppression of pro-inflammatory cytokine production and reduction of oxidative stress. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.
The structural motif of trans-2-(2-pyridyl)cyclopropanecarboxylic acid has also inspired the design of peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability. By incorporating this scaffold into peptidomimetic libraries, researchers have identified novel compounds with potent biological activity. This approach highlights the importance of trans-2-(2-pyridyl)cyclopropanecarboxylic acid as a building block in drug discovery.
In conclusion, trans-2-(2-pyridyl)cyclopropanecarboxylic acid (CAS No. 731811-62-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new derivatives and applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.
731811-62-4 (trans-2-(2-pyridyl)cyclopropanecarboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)